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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358 Get Quote

Essential Safety and Handling Guide for YM-
58483
FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of YM-58483, a potent and selective inhibitor of Calcium Release-Activated Calcium

(CRAC) channels. Adherence to these guidelines is essential to ensure a safe laboratory

environment and the integrity of experimental outcomes.

Hazard Identification and Personal Protective
Equipment (PPE)
YM-58483 is classified with the following hazards: Harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[1] Rigorous adherence to

PPE protocols is mandatory.
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Hazard Classification GHS Pictogram Precautionary Statements

Acute Toxicity, Oral (Category

4)
GHS07 H302: Harmful if swallowed.

Skin Irritation (Category 2) GHS07 H315: Causes skin irritation.

Eye Irritation (Category 2A) GHS07
H319: Causes serious eye

irritation.

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

GHS07
H335: May cause respiratory

irritation.

Minimum PPE Requirements:

Equipment Specification Rationale

Hand Protection

Nitrile gloves conforming to

ASTM D6978 standard.

Double gloving is

recommended.

Protects against skin irritation

and absorption.[1]

Eye Protection
Chemical safety goggles or a

full-face shield.

Prevents serious eye irritation

from splashes or dust.[1]

Respiratory Protection
NIOSH-certified N95 or higher-

level respirator.

Necessary when handling the

powder form to avoid

respiratory irritation.[1]

Body Protection

Laboratory coat. A disposable

gown is recommended when

handling larger quantities.

Prevents contamination of

personal clothing.

Handling and Storage
Proper handling and storage are crucial to maintain the stability of YM-58483 and prevent

accidental exposure.

Operational Plan:
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Weighing and Aliquoting:

Perform all manipulations of solid YM-58483 in a certified chemical fume hood or a

ventilated balance enclosure to minimize inhalation exposure.

Use dedicated, clean spatulas and weighing boats.

Solution Preparation:

YM-58483 is soluble in DMSO and ethanol.

When preparing stock solutions, add the solvent to the vial containing the powdered

compound slowly to avoid splashing.

Cap the vial tightly and vortex or sonicate until the solid is fully dissolved.

General Handling:

Avoid creating dust.

Wash hands thoroughly after handling, even if gloves were worn.

Ensure an eyewash station and safety shower are readily accessible.

Storage Plan:

Form Storage Temperature Additional Information

Solid +4°C

Store in a tightly sealed

container in a dry, well-

ventilated place.

Stock Solutions -20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.

Accidental Release and Disposal
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Prompt and appropriate action is required in the event of a spill. Waste must be managed

according to institutional and local regulations for chemical waste.

Accidental Release Measures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, carefully sweep or vacuum the material. Avoid generating dust. For

a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or earth).

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap

and water.

Collect Waste: Place all contaminated materials, including cleaning supplies and PPE, into a

sealed, labeled container for hazardous waste disposal.

Disposal Plan:

Dispose of unused YM-58483 and any contaminated materials as hazardous chemical

waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols. Do not dispose of down the drain or in regular trash.

Experimental Protocols
The following are generalized protocols based on published research. Researchers should

optimize these for their specific experimental needs.

In Vitro Study: Inhibition of Store-Operated Calcium Entry (SOCE)

Cell Culture: Culture Jurkat T-cells or other suitable cell lines in appropriate media.

Compound Preparation: Prepare a stock solution of YM-58483 in DMSO (e.g., 10 mM).

Further dilute in culture media to the desired final concentrations (e.g., 10 nM - 10 µM).
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Calcium Imaging:

Load cells with a calcium indicator dye (e.g., Fura-2 AM).

Pre-incubate the cells with various concentrations of YM-58483 or vehicle (DMSO) for a

specified time (e.g., 30 minutes).

Induce store depletion with a SERCA inhibitor like thapsigargin in a calcium-free buffer.

Re-introduce calcium to the extracellular buffer and measure the subsequent rise in

intracellular calcium, which represents SOCE.

Quantify the inhibitory effect of YM-58483 on the calcium influx.

In Vivo Study: Murine Model of Allergic Asthma

Animal Model: Use a standard model of ovalbumin (OVA)-induced allergic asthma in mice.

Compound Administration: Administer YM-58483 orally (p.o.) at a specified dose (e.g., 1-30

mg/kg) at a set time before OVA challenge.

Endpoint Analysis:

Measure airway hyperresponsiveness.

Perform bronchoalveolar lavage (BAL) to quantify eosinophil infiltration.

Analyze cytokine levels (e.g., IL-4, IL-5) in the BAL fluid or lung homogenates.

Conduct histological analysis of lung tissue to assess inflammation.

Mechanism of Action and Signaling Pathway
YM-58483 is a potent and selective inhibitor of the Calcium Release-Activated Calcium (CRAC)

channel. The primary components of the CRAC channel are STIM1, an endoplasmic reticulum

(ER) calcium sensor, and Orai1, a plasma membrane calcium channel.
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Caption: Mechanism of YM-58483 action as a CRAC channel inhibitor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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